Cas no 863001-45-0 (2-4-(1,3-benzothiazol-2-yl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole)

• Product Name: 2-4-(1,3-benzothiazol-2-yl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole
• CAS No: 863001-45-0
• MF: C₂₀H₂₀N₄O₂S₂
• MW: 412.528401374817
• CID: 6407750
• PubChem ID: 7110149
• Update Time: 2025-11-07

2-4-(1,3-benzothiazol-2-yl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-4-(1,3-benzothiazol-2-yl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole
• AB00671048-01
• 863001-45-0
• AKOS024591269
• F0647-0301
• 2-(4-(benzo[d]thiazol-2-yl)piperazin-1-yl)-4,7-dimethoxybenzo[d]thiazole
• SR-01000105478
• SR-01000105478-1
• 2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-4,7-dimethoxy-1,3-benzothiazole
• Benzothiazole, 2-[4-(2-benzothiazolyl)-1-piperazinyl]-4,7-dimethoxy-

• Inchi： 1S/C20H20N4O2S2/c1-25-14-7-8-15(26-2)18-17(14)22-20(28-18)24-11-9-23(10-12-24)19-21-13-5-3-4-6-16(13)27-19/h3-8H,9-12H2,1-2H3
• InChI Key： KOQJAVWOTFIDBL-UHFFFAOYSA-N
• SMILES： S1C2=C(OC)C=CC(OC)=C2N=C1N1CCN(C2=NC3=CC=CC=C3S2)CC1

Computed Properties

• Exact Mass: 412.10276824g/mol
• Monoisotopic Mass: 412.10276824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.381±0.06 g/cm3(Predicted)
• Boiling Point: 602.8±65.0 °C(Predicted)
• pka: 5.61±0.30(Predicted)

Additional information on 2-4-(1,3-benzothiazol-2-yl)piperazin-1-yl-4,7-dimethoxy-1,3-benzothiazole

Compound CAS No. 863001-45-0: 2-[4-(1,3-Benzothiazol-2-yl)piperazin-1-yl]-4,7-dimethoxy-1,3-benzothiazole

The compound with CAS No. 863001-45-0, named 2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-4,7-dimethoxy-1,3-benzothiazole, is a highly specialized organic molecule belonging to the class of benzothiazoles. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmacology and materials science. The molecule consists of two benzothiazole rings connected via a piperazine moiety, which introduces interesting electronic and steric properties.

Benzothiazoles are well-known for their aromatic stability and ability to act as versatile building blocks in organic synthesis. The presence of two benzothiazole units in this compound suggests a high degree of conjugation, which could enhance its optical properties. The piperazine ring, a six-membered amine-containing structure, adds flexibility and potential hydrogen bonding capabilities to the molecule. This combination makes the compound an intriguing candidate for studying supramolecular chemistry and self-assembling systems.

Recent studies have explored the antimicrobial properties of similar benzothiazole derivatives, highlighting their potential as novel antibiotics. Given the structural complexity of this compound, it is plausible that it exhibits enhanced bioactivity compared to simpler analogs. Researchers have also investigated its photoluminescent properties, which could find applications in sensing technologies or as fluorescent markers in biological imaging.

The 4,7-dimethoxy substituents on the benzothiazole rings are particularly noteworthy. Methoxy groups are known to influence the electronic properties of aromatic systems by donating electron density through resonance effects. This modification could enhance the compound's solubility in organic solvents and improve its stability under certain reaction conditions. Additionally, these substituents may play a role in modulating the compound's interaction with biological targets, making it a promising candidate for drug discovery.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of transition metal catalysts has been reported to facilitate the formation of the piperazine bridge between the two benzothiazole units. Optimization of reaction conditions has led to higher yields and improved purity levels, making this compound more accessible for further research.

From an environmental perspective, understanding the degradation pathways of such complex molecules is crucial for assessing their ecological impact. Preliminary studies suggest that this compound undergoes hydrolytic cleavage under specific pH conditions, leading to the formation of less complex byproducts. Further research is needed to evaluate its biodegradability and potential risks to aquatic ecosystems.

Looking ahead, the unique combination of structural features in 2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-4,7-dimethoxy-1,3-benzothiazole opens up exciting possibilities for its application in advanced materials science. Its ability to form self-assembled monolayers or incorporate into polymer matrices could lead to innovative solutions in nanotechnology and electronic devices.

In conclusion, CAS No. 863001-45-0 represents a fascinating example of how structural complexity can lead to diverse functional properties in organic compounds. With ongoing advancements in synthetic chemistry and materials science, this compound is poised to play a significant role in both academic research and industrial applications.